Ethyl (2R,4R)-4-methyl-2-piperidinecarboxylate

• IUPAC Name: ethyl (2R,4R)-4-methylpiperidine-2-carboxylate
• InChI: InChI=1S/C9H17NO2/c1-3-12-9(11)8-6-7(2)4-5-10-8/h7-8,10H,3-6H2,1-2H3/t7-,8-/m1/s1
• InChI Key: GHBNOCBWSUHAAA-HTQZYQBOSA-N
• Canonical SMILES: CCOC(=O)C1CC(CCN1)C
• Isomeric SMILES: CCOC(=O)[C@H]1C[C@@H](CCN1)C
• Molecular Formula: C9H17NO2
• DSSTOX Substance ID: DTXSID601246524
• Molecular Weight: 171.24 g/mol
• CAS No.: 74892-82-3

Description

Ethyl (2R,4R)-4-methyl-2-piperidinecarboxylate is a chemical compound with the molecular weight of 257.33. It is also known as ETHYL (2R,4R)-1-BOC-4-METHYLPYRROLIDINE-2-CARBOXYLATE.

Synthesis Analysis

The synthesis of this compound involves several steps. The initial raw materials used are 4-methyl-2-picolinic acid. The compound is hydrolyzed with hydrochloric acid to obtain 4-methyl-2-piperidinecarboxylic acid hydrochloride. This is then esterified with ethyl alcohol to obtain 4-methyl-2-piperidine ethyl formate hydrochloride. The reaction mixture is then added to a mixed solvent of methyl tertiary butyl ether (MTBE) and ethyl alcohol. After filtering and collecting the mother liquor, trans 4-methyl-2-piperidine ethyl formate hydrochloride is obtained. Finally, this compound is split with L tartaric acid to obtain the target product, this compound.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C13H23NO4. The InChI code for the compound is 1S/C13H23NO4/c1-6-17-11(15)10-7-9(2)8-14(10)12(16)18-13(3,4)5/h9-10H,6-8H2,1-5H3/t9-,10-/m1/s1.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include hydrolysis, esterification, and splitting with L tartaric acid. The stereochemistry of these reactions is crucial for the specific interactions of the compound.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 257.33. The compound is stored at room temperature.

Scientific Research Applications

Synthesis Techniques

• Synthesis Process : Ethyl 4-methyl-2-piperidinecarboxylate was effectively synthesized using catalytic hydrogenation debenzylation. This method yielded a high purity product (95%) through vacuum distillation, demonstrating its efficiency in producing this compound (L. Bin, 2013).

• Optimized Synthesis : A method was developed to optimize the synthesis of ethyl(2R,4R)-4-methylpiperidine-2-carboxylate, enhancing the overall yield from 17.0% to 47.6%. This approach proved to be more cost-effective (Z. Can, 2012).

Application in Chemical Reactions

• [4 + 2] Annulation : Ethyl 2-methyl-2,3-butadienoate, reacting with N-tosylimines in the presence of an organic phosphine catalyst, led to the formation of ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates. This reaction demonstrated complete regioselectivity and excellent yields (Xue-Feng Zhu, J. Lan, O. Kwon, 2003).

Pharmacological Research

• Anticancer Potential : Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids were synthesized and evaluated as anticancer agents. Some compounds demonstrated strong anticancer properties, suggesting potential therapeutic use (A. Rehman et al., 2018).

• Thrombin Inhibition : A study explored the inhibitory effect on thrombin by stereoisomers of 4-methyl-1-[N 2 -(3-methyl-1,2,3,4-tetrahydro-8-quinolinesulfonyl)-L-arginyl]-2-piperidinecarboxylic acid. The (2R, 4R)-isomer emerged as a potent inhibitor, highlighting the importance of stereo-configuration in pharmaceutical applications (S. Okamoto et al., 1981).

Miscellaneous Applications

• Synthesis of Complexes : The reaction of Ethyl 5-(piperidin-1-yl-methyl)furan-2-carboxylate with other compounds afforded new chemical entities, suggesting its utility in the synthesis of complex organic ligands (H. Patel, 2020).